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Florylpicoxamid: A Novel Tool for Fungicide
Resistance Management

A comparative analysis of florylpicoxamid's performance and its strategic integration into
fungicide resistance management programs.

Introduction

Florylpicoxamid is a second-generation picolinamide fungicide that offers a novel mode of
action for the control of a broad spectrum of ascomycete fungal pathogens.[1][2] Developed by
Corteva Agriscience, it belongs to the Quinone inside Inhibitor (Qil) class of fungicides,
designated by the Fungicide Resistance Action Committee (FRAC) as Group 21.[3][4] Its
unique target site in the fungal respiratory chain, coupled with a lack of cross-resistance to
other commonly used fungicide classes, positions florylpicoxamid as a critical component in
modern integrated pest management (IPM) and fungicide resistance management strategies.
[1][5][6] This guide provides a comparative overview of florylpicoxamid's efficacy against key
agricultural pathogens, details the experimental protocols used to generate this data, and
illustrates its mechanism of action and role in resistance management programs.

Mode of Action and Resistance Profile

Florylpicoxamid's fungicidal activity stems from its ability to inhibit the mitochondrial
cytochrome bcl complex (Complex Ill) at the Qi site.[3][7] This disruption of the electron
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transport chain halts ATP production, leading to the cessation of fungal growth and
development.[8] This mode of action is distinct from that of other major fungicide groups,
including strobilurins (Qol, FRAC Group 11), which also target Complex Il but at the Qo site,
as well as azoles (DMIs, FRAC Group 3) and succinate dehydrogenase inhibitors (SDHIs,
FRAC Group 7).[1][7]

A key advantage of florylpicoxamid is the absence of cross-resistance with these other
fungicide groups.[1][5] This means that fungal populations that have developed resistance to
strobilurins, azoles, or SDHIs remain susceptible to florylpicoxamid. However, the risk of
resistance development to Qil fungicides is considered medium to high.[4] Studies have
identified specific point mutations in the cytochrome b gene (Cyt b), such as S207L and A37V,
that can confer resistance to florylpicoxamid in pathogens like Colletotrichum
gloeosporioides.[9][10] Therefore, proactive resistance management strategies are essential to
preserve the long-term efficacy of this valuable fungicide.

Comparative Efficacy of Florylpicoxamid

Florylpicoxamid has demonstrated high efficacy against a range of economically important
plant diseases, including Septoria tritici blotch in wheat (Zymoseptoria tritici) and gray mold
(Botrytis cinerea) in various crops.

Against Zymoseptoria tritici (Septoria Tritici Blotch)

In both in vitro and in planta studies, florylpicoxamid has shown superior performance
compared to several industry-standard fungicides.
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Data sourced from in vitro growth inhibition assays and in planta glasshouse trials.[1][5]

Against Botrytis cinerea (Gray Mold)

Florylpicoxamid exhibits strong inhibitory activity against various developmental stages of
Botrytis cinerea and has demonstrated greater efficacy than the SDHI fungicide boscalid in

controlling gray mold on tomato fruit.[11]
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Data from in vitro sensitivity tests of 129 isolates and in planta tests on tomato fruits.[11]

Experimental Protocols

In Vitro Fungal Growth Inhibition Assay (Zymoseptoria
tritici)

Objective: To determine the concentration of florylpicoxamid and other fungicides required to
inhibit fungal growth by 80% (EC80).

Methodology:

« |solate Preparation: A wild-type isolate of Zymoseptoria tritici is cultured on potato dextrose
agar (PDA). Spores are harvested and suspended in a liquid medium.

e Fungicide Dilution Series: Stock solutions of florylpicoxamid, epoxiconazole, fluxapyroxad,
and benzovindiflupyr are prepared in dimethyl sulfoxide (DMSO). A serial dilution is
performed to create a range of concentrations.
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Microtiter Plate Assay: In a 96-well microtiter plate, the fungal spore suspension is mixed
with the different fungicide concentrations.

Incubation: The plates are incubated in the dark at a controlled temperature.

Data Analysis: Fungal growth is measured by assessing the optical density at a specific
wavelength using a microplate reader. The EC80 values are calculated by fitting the data to a
dose-response curve.

In Planta Preventative and Curative Assays
(Zymoseptoria tritici)

Objective: To evaluate the preventative and curative efficacy of florylpicoxamid and other

fungicides against Septoria tritici blotch on wheat seedlings.

Methodology:

Plant Material: Wheat seedlings are grown in a greenhouse to a specific growth stage.
Fungicide Application:
o Preventative: Fungicides are applied to the seedlings before inoculation with Z. tritici.

o Curative: Fungicides are applied at various time points after inoculation with Z. tritici (e.g.,
up to 10 days post-inoculation to assess "reach-back" activity).[5]

Inoculation: A spore suspension of Z. tritici is sprayed onto the wheat seedlings.

Incubation: The inoculated plants are maintained in a high-humidity environment to promote
infection and disease development.

Disease Assessment: After a set incubation period, the percentage of leaf area covered with
disease symptoms (e.g., lesions, pycnidia) is visually assessed.

Data Analysis: The percentage of disease control is calculated for each treatment relative to
an untreated control.
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In Planta Efficacy Assay (Botrytis cinerea on Tomato
Fruit)

Objective: To assess the protective and curative activity of florylpicoxamid against gray mold

on tomato fruit.

Methodology:

 Fruit Preparation: Mature, healthy tomato fruits are surface-sterilized.
e Fungicide Application and Inoculation:

o Protective: Fruits are treated with different concentrations of florylpicoxamid and
subsequently inoculated with a mycelial plug or spore suspension of B. cinerea.

o Curative: Fruits are first inoculated with B. cinerea and then treated with florylpicoxamid
at various time points post-inoculation.

 Incubation: The fruits are placed in a humid chamber at a controlled temperature to facilitate
disease development.

o Disease Assessment: The diameter of the resulting lesions on the fruit is measured at

regular intervals.

» Data Analysis: The efficacy of the fungicide is determined by comparing the lesion size on
treated fruits to that on untreated control fruits.

Visualizations
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Caption: Florylpicoxamid's mode of action targeting the Qi site of Complex lll.
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Caption: Example of a fungicide rotation program incorporating florylpicoxamid.

Conclusion

Florylpicoxamid represents a significant advancement in fungicide technology, providing a
powerful and versatile tool for the management of a wide range of fungal diseases. Its novel
mode of action and lack of cross-resistance with existing fungicide classes make it an
indispensable component of fungicide resistance management programs. By strategically
incorporating florylpicoxamid into rotational spray programs, researchers and crop protection
professionals can enhance disease control, mitigate the development of fungicide resistance,
and contribute to the sustainability of modern agriculture. The continued responsible
stewardship of this innovative chemistry will be crucial to preserving its efficacy for years to
come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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